1-(3,5-dimethylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(3,5-dimethylphenyl)-N-ethyl-N-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C22H23N5/c1-5-26(18-8-6-7-15(2)10-18)21-20-13-25-27(22(20)24-14-23-21)19-11-16(3)9-17(4)12-19/h6-14H,5H2,1-4H3
• InChI Key: YVSHMQJZAMFJDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)C2=NC=NC3=C2C=NN3C4=CC(=CC(=C4)C)C
• Molecular Formula: C22H23N5
• Molecular Weight: 357.5 g/mol

Description

Pyrazolo[3,4-d]pyrimidin-4-amine derivatives are a class of compounds that have been studied for their potential biological and pharmacological activities. They are heterocyclic compounds with a nitrogen-based hetero-aromatic ring structure.

Synthesis Analysis

While specific synthesis methods for the compound you mentioned are not available, similar compounds have been synthesized through various methods. For instance, pyrazolo[3,4-d]pyrimidin-4-ones have been synthesized through a series of transformations including hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones, and treatment of the latter with substituted anilines.

Scientific Research Applications

Synthesis and Structural Analysis

• Microwave-Assisted Synthesis

  Compounds related to "1-(3,5-dimethylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine" have been synthesized using microwave irradiation, facilitating quicker reactions and potentially offering a greener alternative to conventional methods. These compounds were characterized by IR, NMR, and mass spectroscopy to confirm their structures (Deohate & Palaspagar, 2020).

• Novel Derivatives with Antimicrobial and Anticancer Potential

  Research has led to the development of novel pyrazolo[3,4-d]pyrimidine derivatives, characterized thoroughly by spectroscopic methods. These derivatives demonstrated significant antimicrobial and anticancer activities, suggesting their potential use in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Biological Activities

• Anticancer Activity

  Synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives has been reported, with some showing promising anticancer activity against specific cell lines, highlighting the potential for these compounds in cancer treatment strategies (Abdellatif et al., 2014).

• Antimicrobial and Anti-inflammatory Potential

  Various synthesized pyrazolo[3,4-d]pyrimidine derivatives have been evaluated for their antimicrobial and anti-inflammatory properties, presenting a new avenue for the development of drugs to combat microbial infections and inflammation (Rahmouni et al., 2016).

• 5-HT6 Receptor Antagonists

  Studies have also explored the use of pyrazolo[1,5-a]pyrimidine derivatives as potent serotonin 5-HT6 receptor antagonists, offering insights into the development of new treatments for neurological disorders (Ivachtchenko et al., 2013).